Cas no 2228682-85-5 (4-(3-methyl-2-nitrophenyl)-1H-pyrazole)

• Product Name: 4-(3-methyl-2-nitrophenyl)-1H-pyrazole
• CAS No: 2228682-85-5
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6330545
• PubChem ID: 165618042
• Update Time: 2025-06-14

4-(3-methyl-2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-2-nitrophenyl)-1H-pyrazole
• EN300-1800142
• 2228682-85-5

• Inchi： 1S/C10H9N3O2/c1-7-3-2-4-9(10(7)13(14)15)8-5-11-12-6-8/h2-6H,1H3,(H,11,12)
• InChI Key： SVSIBJQSMNTVFA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1C1C=NNC=1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(3-methyl-2-nitrophenyl)-1H-pyrazole

Comprehensive Overview of 4-(3-methyl-2-nitrophenyl)-1H-pyrazole (CAS No. 2228682-85-5)

The compound 4-(3-methyl-2-nitrophenyl)-1H-pyrazole (CAS No. 2228682-85-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a nitrophenyl group attached to a pyrazole ring, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the nitro and methyl substituents further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 4-(3-methyl-2-nitrophenyl)-1H-pyrazole has surged due to their role in developing small-molecule inhibitors and kinase-targeted therapies. This aligns with the growing focus on precision medicine and personalized treatment options, which dominate current biomedical discussions. The compound’s CAS No. 2228682-85-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

From a synthetic perspective, 4-(3-methyl-2-nitrophenyl)-1H-pyrazole offers a robust scaffold for designing novel therapeutics. Its nitro group can be reduced to an amine, opening avenues for further functionalization, while the pyrazole core contributes to its stability and binding affinity. These properties are critical for addressing challenges in drug solubility and bioavailability, key concerns in modern pharmacology. Additionally, its potential use in agrochemical formulations highlights its cross-industry utility, catering to the rising demand for sustainable crop protection solutions.

The compound’s mechanism of action is another area of intense study. Preliminary data suggest that derivatives of 4-(3-methyl-2-nitrophenyl)-1H-pyrazole may interact with enzyme active sites, making them candidates for anti-inflammatory or anticancer agents. This aligns with trending searches around targeted drug delivery and multi-kinase inhibition, topics frequently explored in AI-driven drug discovery platforms. Its molecular weight and logP values also make it suitable for computational modeling, a technique gaining traction in virtual screening workflows.

Quality control and scalability are essential considerations for CAS No. 2228682-85-5. Advanced analytical techniques like HPLC and NMR spectroscopy ensure purity and consistency, addressing industry demands for high-precision intermediates. As the pharmaceutical sector leans toward green chemistry, synthetic routes for this compound are being optimized to minimize waste and energy consumption, resonating with global sustainability goals.

In summary, 4-(3-methyl-2-nitrophenyl)-1H-pyrazole represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its multifaceted applications, from drug development to material science, underscore its value in contemporary research. For scientists and manufacturers alike, understanding its properties and synthetic pathways is crucial for leveraging its full potential in next-generation applications.